Cas no 1806934-79-1 (3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-methanol)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-methanol
• CAS No: 1806934-79-1
• MF: C₇H₅ClF₂INO
• MW: 319.474980115891
• CID: 4866954
• Update Time: 2025-05-26

3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-methanol

• Inchi： 1S/C7H5ClF2INO/c8-4-5(11)3(2-13)1-12-6(4)7(9)10/h1,7,13H,2H2
• InChI Key： GAXCJBWTCRYKKL-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1CO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-methanol

Research Brief on 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-methanol (CAS: 1806934-79-1): Recent Advances and Applications

In recent years, the compound 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-methanol (CAS: 1806934-79-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique halogenated pyridine scaffold, has demonstrated promising potential as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the difluoromethyl and iodo substituents, make it a valuable building block for the development of novel therapeutics, particularly in the areas of antimicrobial and anticancer agents.

Recent studies have focused on elucidating the synthetic pathways and reactivity of 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-methanol. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of pyridine-based kinase inhibitors, where the iodo group served as a key handle for further functionalization via cross-coupling reactions. The difluoromethyl moiety, known for its metabolic stability and lipophilicity, was found to enhance the pharmacokinetic properties of the resulting drug candidates. Computational modeling studies further supported the compound's utility in rational drug design, particularly in targeting ATP-binding pockets of various kinases.

In the context of antimicrobial research, 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-methanol has shown remarkable potential. A team at the University of Tokyo recently reported its incorporation into novel quorum sensing inhibitors, effectively disrupting bacterial communication pathways in multidrug-resistant Pseudomonas aeruginosa strains. The compound's ability to undergo nucleophilic substitution at the 4-position while maintaining the integrity of the difluoromethyl group at the 2-position was crucial for generating structure-activity relationships in this series of antimicrobial agents.

The pharmaceutical industry has also recognized the value of this compound in process chemistry. Several patent applications filed in 2024 describe improved synthetic routes to 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-methanol that achieve higher yields and better regioselectivity. One notable advancement involves a continuous flow chemistry approach that minimizes the formation of byproducts during the halogenation steps, addressing previous challenges in scaling up production of this intermediate.

Emerging applications in radiopharmaceuticals have further expanded the utility of 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-methanol. Researchers at Memorial Sloan Kettering Cancer Center have developed methods to replace the iodine atom with radioactive isotopes (e.g., 124I or 131I) for use in PET imaging and targeted radiotherapy. The stability of the difluoromethyl group under radiolabeling conditions makes this compound particularly attractive for these applications.

Despite these advances, challenges remain in fully exploiting the potential of 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-methanol. Current research efforts are focused on developing more sustainable synthetic methods, exploring its use in fragment-based drug discovery, and investigating its potential as a covalent warhead in targeted therapies. The compound's unique combination of reactivity and stability continues to make it a valuable tool in medicinal chemistry, with new applications regularly emerging in the literature.